Cas no 162129-68-2 ((Z)-ethyl 2-cyano-3-ureidoacrylate)

(Z)-ethyl 2-cyano-3-ureidoacrylate structure
162129-68-2 structure
Product Name:(Z)-ethyl 2-cyano-3-ureidoacrylate
CAS No:162129-68-2
MF:C7H9N3O3
MW:183.164661169052
CID:6620249
Update Time:2024-01-15

(Z)-ethyl 2-cyano-3-ureidoacrylate Chemical and Physical Properties

Names and Identifiers

    • (Z)-ethyl 2-cyano-3-ureidoacrylate
    • 2-Propenoic acid, 3-[(aminocarbonyl)amino]-2-cyano-, ethyl ester, (Z)- (9CI)
    • Inchi: 1S/C7H9N3O3/c1-2-13-6(11)5(3-8)4-10-7(9)12/h4H,2H2,1H3,(H3,9,10,12)/b5-4-
    • InChI Key: OYNQLVPJARAAPD-PLNGDYQASA-N
    • SMILES: C(OCC)(=O)/C(/C#N)=C\NC(N)=O

Experimental Properties

  • Density: 1.272±0.06 g/cm3(Predicted)
  • Melting Point: 213-216 °C(Solv: isopropanol (67-63-0))
  • Boiling Point: 309.4±42.0 °C(Predicted)
  • pka: 8.45±0.46(Predicted)

(Z)-ethyl 2-cyano-3-ureidoacrylate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  10 min, 50 °C
1.2 Reagents: Hydrochloric acid ;  pH 2, 0 - 2 °C
Reference
Regarding the intramolecular cyclization of ethyl (E)-2-cyano-3-(S-methylisothioureido)-2-propenoate
Gefenas, V.; Stankeviciute, Z.; Malinauskas, A.; Tumkevicius, S., Chemistry of Heterocyclic Compounds (New York, 2010, 46(3), 363-366

(Z)-ethyl 2-cyano-3-ureidoacrylate Raw materials

(Z)-ethyl 2-cyano-3-ureidoacrylate Preparation Products

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.